3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide

• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H19N3O5S/c1-11-19(25)22-16-8-12(4-5-18(16)29-11)17-10-30-21(23-17)24-20(26)13-6-14(27-2)9-15(7-13)28-3/h4-11H,1-3H3,(H,22,25)(H,23,24,26)
• InChI Key: OQVQWFJVGIXRPF-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC(=C4)OC)OC

Description

3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BZP-TMTB, and it is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound also inhibits the growth and proliferation of cancer cells by targeting various signaling pathways involved in cancer development and progression.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has several biochemical and physiological effects. This compound has been shown to induce cell cycle arrest in cancer cells, which leads to their death. This compound also inhibits the migration and invasion of cancer cells, which are essential steps in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide in lab experiments is its potent anticancer activity. This compound has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, the limitations of using this compound in lab experiments include its complex synthesis process and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide. One of the most promising directions is to further investigate its mechanism of action and identify the specific targets involved in its anticancer activity. Another direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, studies could explore the potential applications of this compound in other fields, such as neurodegenerative diseases and inflammation.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is a complex process that involves several steps. The initial step involves the synthesis of 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid, which is then converted into its corresponding acid chloride. This acid chloride is then reacted with 2-aminothiazole to form the intermediate product, which is then subjected to further reactions to obtain the final product.

Scientific Research Applications

3,5-dimethoxy-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been studied extensively for its potential applications in various fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.